Cas no 237432-10-9 (3-chloro-4-(thiomorpholin-4-yl)aniline)

• Product Name: 3-chloro-4-(thiomorpholin-4-yl)aniline
• CAS No: 237432-10-9
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 4642440
• Update Time: 2025-11-01

3-chloro-4-(thiomorpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(4-thiomorpholinyl)-
• 3-chloro-4-(thiomorpholin-4-yl)aniline

• Inchi： 1S/C10H13ClN2S/c11-9-7-8(12)1-2-10(9)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
• InChI Key： KPESAFMKFLZNBC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCSCC2)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 3-chloro-4-(thiomorpholin-4-yl)aniline

Recent Advances in the Study of 3-Chloro-4-(thiomorpholin-4-yl)aniline (CAS: 237432-10-9) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-4-(thiomorpholin-4-yl)aniline (CAS: 237432-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine derivative, characterized by a thiomorpholine ring and a chloro-substituted aniline moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-chloro-4-(thiomorpholin-4-yl)aniline, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is critical for its potential use in vivo. Additionally, computational modeling revealed that the thiomorpholine ring enhances the compound's binding affinity to specific protein targets, particularly those involved in inflammatory pathways.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where 3-chloro-4-(thiomorpholin-4-yl)aniline was identified as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several kinases implicated in cancer progression, with IC50 values in the nanomolar range. These findings suggest that 3-chloro-4-(thiomorpholin-4-yl)aniline could serve as a versatile building block for developing targeted cancer therapies.

Further investigations into the compound's mechanism of action revealed its ability to modulate oxidative stress responses. A 2024 study in Free Radical Biology and Medicine showed that 3-chloro-4-(thiomorpholin-4-yl)aniline derivatives could scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property positions the compound as a potential therapeutic agent for neurodegenerative diseases and other conditions linked to oxidative stress.

Despite these promising results, challenges remain in the clinical translation of 3-chloro-4-(thiomorpholin-4-yl)aniline-based therapies. Pharmacokinetic studies indicate that the compound's bioavailability may be limited by its solubility and metabolic stability. Ongoing research is addressing these issues through structural modifications and formulation strategies, such as the development of prodrugs or nanoparticle-based delivery systems.

In conclusion, 3-chloro-4-(thiomorpholin-4-yl)aniline (CAS: 237432-10-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential as a drug scaffold underscore the need for further exploration. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models to pave the way for clinical applications.